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Compound of Interest

Compound Name: Deuterium bromide

Cat. No.: B076789 Get Quote

Essential Safety and Handling Guide for Deuterium
Bromide
Deuterium bromide (DBr) is a corrosive and toxic substance that necessitates meticulous

handling and adherence to stringent safety protocols to ensure the well-being of laboratory

personnel. This guide provides immediate and essential safety and logistical information for

researchers, scientists, and drug development professionals.

Immediate Safety Concerns
Deuterium bromide is a corrosive substance that can cause severe skin burns and eye

damage.[1][2][3] Inhalation may lead to severe irritation of the respiratory tract, potentially

causing coughing, shortness of breath, and delayed lung edema.[2] Ingestion can result in

severe and permanent damage to the digestive tract.[2] It is crucial to handle this chemical with

appropriate personal protective equipment in a well-ventilated area at all times.[1][2]

Physical and Chemical Properties
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Property Value

Appearance Colorless to slightly yellow liquid[2][4]

Odor No information available[4]

pH 6 – 8 at 25 °C (77 °F)[1]

Melting Point -87 °C (lit.)[5]

Boiling Point -67 °C (lit.)[5]

Vapor Pressure 334.7 psi (21 °C)[5]

Vapor Density 2.71 (20 °C, vs air)[5]

Operational Plan for Handling Deuterium Bromide
A systematic approach to handling Deuterium bromide is essential to minimize risk. This

involves proper engineering controls, specific handling procedures, and a clear disposal plan.

Engineering Controls
Ventilation: All work with Deuterium bromide should be conducted in a well-ventilated area,

preferably within a chemical fume hood.

Safety Equipment: An eyewash station and a safety shower must be readily accessible in

any area where Deuterium bromide is handled.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Deuterium bromide:
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PPE Category Specifications Rationale

Eye and Face Protection

Chemical splash goggles or

safety glasses with side

shields (meeting EN166 or

ANSI Z87.1 standards). A face

shield is also recommended.

Protects against splashes and

airborne droplets that can

cause severe eye damage.[1]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene). Always

inspect gloves for integrity

before use.[1][6]

Prevents skin contact, which

can cause severe burns.[1]

Body Protection

A flame-resistant lab coat is

required. For larger quantities

or tasks with a higher risk of

splashing, a chemical-resistant

apron or suit should be worn.

Protects skin from

contamination.[6]

Respiratory Protection

If working outside a fume hood

or if aerosols may be

generated, a NIOSH-approved

respirator with an organic

vapor cartridge is

recommended. In case of

inadequate ventilation, an

approved supplied-air

respirator should be worn.[1][6]

Prevents inhalation of vapors

that can cause respiratory tract

irritation and chemical burns.

[1][2]

Receiving and Storage
Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area

away from incompatible substances such as strong bases and oxidizing agents.[2][7] The

storage area should be locked.[1]

Temperature: Refrigeration is recommended (below 4°C/39°F).[2][7]

Protection: Protect from light and moisture.[1][4][7]
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General Handling Procedures
Wash hands thoroughly after handling.[1][2]

Avoid contact with eyes, skin, and clothing.[1][2]

Do not breathe vapors, mist, or gas.[1][2]

Use only in a well-ventilated area or outdoors.[1]

Contaminated clothing should be washed before reuse.[1]

Discard contaminated shoes.[2]

Emergency Response and Disposal
Spill Procedures
In the event of a spill, immediate and appropriate action is critical to prevent harm to personnel

and the environment.
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Deuterium Bromide Spill Response

Spill Occurs

Evacuate immediate area and alert others

Assess the spill size and potential for exposure

Small Spill?

Large Spill

No

Wear appropriate PPE:
- Respirator

- Chemical goggles & face shield
- Chemical-resistant gloves

- Protective clothing

Yes

Contact emergency services and EH&S

Ventilate the spillage area

Absorb spill with non-combustible material
(e.g., sand, earth, vermiculite)

Collect absorbed material into a sealed,
labeled container for hazardous waste

Carefully neutralize with sodium bicarbonate solution

Decontaminate the area

Spill Contained & Area Safe

Click to download full resolution via product page

Caption: Workflow for responding to a Deuterium bromide spill.
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First Aid Measures
Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If

feeling unwell, call a poison center or doctor.[1] If breathing is difficult, administer oxygen. If

not breathing, give artificial respiration.[2]

Skin Contact: Immediately take off all contaminated clothing.[1] Rinse the skin with plenty of

water for at least 15 minutes.[2] Seek immediate medical attention.[2]

Eye Contact: Rinse cautiously with water for several minutes, removing contact lenses if

present and easy to do.[1] Continue rinsing for at least 30 minutes.[2] Seek immediate

medical attention.[4]

Ingestion: Rinse mouth with water.[1] Do NOT induce vomiting.[1] If the victim is conscious

and alert, give 2-4 cupfuls of milk or water.[2] Call a poison center or doctor immediately.[8]

Disposal Plan
Deuterium bromide and any contaminated materials must be disposed of as hazardous

waste.[3][6]

Collection: Collect waste in a designated, properly labeled, and sealed container.[6] Do not

mix with non-halogenated waste.[6]

Disposal: Arrange for disposal through a licensed professional waste disposal service,

adhering to all local, regional, and national regulations.[3][9] Do not empty into drains.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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